4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline

• Molecular Formula: C16H18BrNO2
• Molecular Weight: 336.22 g/mol
• IUPAC Name: 4-bromo-N-[(2,3-dimethoxyphenyl)methyl]-2-methylaniline
• InChI: InChI=1S/C16H18BrNO2/c1-11-9-13(17)7-8-14(11)18-10-12-5-4-6-15(19-2)16(12)20-3/h4-9,18H,10H2,1-3H3
• InChI Key: LVQDFUYWJQCMMR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)NCC2=C(C(=CC=C2)OC)OC

Description

4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in drug development and medicinal chemistry.

Mechanism Of Action

The mechanism of action of 4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline involves the inhibition of specific enzymes and pathways in the body. It has been found to inhibit the activity of certain kinases, which are involved in cell growth and division. This inhibition leads to the suppression of cancer cell growth. Additionally, this compound has been found to protect neurons from oxidative stress, which is a major contributor to neurodegenerative diseases.
Biochemical and Physiological Effects:
4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline has been found to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which leads to their death. Additionally, this compound has been found to reduce the production of pro-inflammatory cytokines, which are responsible for inflammation in the body. It has also been shown to protect neurons from oxidative stress, which can lead to cell death.

Advantages And Limitations For Lab Experiments

The advantages of using 4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline in lab experiments include its potent anti-cancer and neuroprotective properties. Additionally, this compound is relatively easy to synthesize and can be obtained in good yield and purity. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It has been found to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline. One of the potential directions is to study its use in combination with other anti-cancer drugs to enhance their efficacy. Additionally, this compound can be further studied for its potential use in the treatment of other neurodegenerative diseases. Furthermore, the toxicity of this compound can be further investigated to determine its safe dosage and potential side effects.
Conclusion:
In conclusion, 4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline is a chemical compound that has shown promising results in scientific research. Its potential applications in drug development and medicinal chemistry make it an important compound for further investigation. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.

Synthesis Methods

The synthesis of 4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline involves the reaction of 2,3-dimethoxybenzaldehyde with 4-bromoaniline in the presence of an acid catalyst. The resulting product is then treated with methyl iodide to obtain the final compound. This method has been widely used in the laboratory to obtain the desired compound in good yield and purity.

Scientific Research Applications

4-bromo-N-(2,3-dimethoxybenzyl)-2-methylaniline has been extensively studied for its potential applications in drug development. It has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells. Additionally, this compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential use as an anti-inflammatory and anti-bacterial agent.